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An In-Depth Technical Guide to the Physical Properties of N-(4-Chloro-2-
methylphenyl)acetamide

Abstract

N-(4-Chloro-2-methylphenyl)acetamide, a substituted aromatic amide, serves as a crucial
intermediate and building block in various fields of chemical synthesis, including agrochemicals
and pharmaceuticals. A thorough understanding of its physical properties is paramount for its
effective handling, reaction optimization, process scale-up, and quality control. This technical
guide provides a comprehensive overview of the core physical properties of N-(4-Chloro-2-
methylphenyl)acetamide (CAS No. 5202-86-8), synthesizing available data with expert-driven
methodologies for their experimental determination. We present key data on its thermophysical
characteristics, solubility profile, and spectroscopic signature. Furthermore, this document
outlines detailed, self-validating protocols for researchers to accurately characterize the
compound, ensuring scientific integrity and reproducibility.

Compound Identification and Molecular Structure
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The structural attributes of N-(4-Chloro-2-methylphenyl)acetamide are fundamental to its
physical and chemical behavior. The molecule consists of an acetamide group linked to a 2-
methyl-4-chlorophenyl ring. The presence of the polar amide group, the hydrophobic aromatic
ring, and the electronegative chlorine atom creates a molecule with distinct regions of varying
polarity, which directly influences its melting point, boiling point, and solubility.

Table 1: Compound Identification | Identifier | Value | | :--- | :--- | | IUPAC Name | N-(4-chloro-2-
methylphenyl)acetamide[1] | | CAS Number | 5202-86-8[1][2] | | Molecular Formula |
CoH10CINO[1] | | Molecular Weight | 183.64 g/mol [1][3] | | InChl Key | WMHHXYOPEQARIN-
UHFFFAOYSA-N[1] | | Canonical SMILES | CC1=CC(=C(C=C1)NC(=0)C)CI | | Molecular
Structure |

|
Core Thermophysical Properties

The thermophysical properties define the state and behavior of the compound under different
temperature and pressure conditions. These values are critical for purification, storage, and
reaction engineering.

Table 2: Summary of Physical Properties

Property Value Comments
Physical State Solid at 25 °C, 1 atm[1]
Melting Point 139-140 °CJ[1][3] Experimental Value

. . Normal boiling point;
Boiling Point 375.18 °C[1]
Calculated Value

| Density | Data not available | See discussion below |

Melting Point

The melting point is a critical indicator of purity. For N-(4-Chloro-2-methylphenyl)acetamide,
the reported melting point is consistently in the range of 139-140 °C[1][3]. A sharp melting
range observed during experimental determination typically signifies high purity.
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Causality Behind Experimental Choice: Differential Scanning Calorimetry (DSC) is the gold-
standard technique for melting point determination. Unlike traditional melting point apparatus,
DSC not only provides a precise melting onset and peak but also quantifies the enthalpy of
fusion. A broad melting peak in a DSC thermogram can indicate the presence of impurities,
which depress and broaden the melting range, thus providing a self-validating check on
material purity.

Boiling Point

The calculated normal boiling point is 375.18 °C[1]. It is crucial to recognize this as a
theoretical value. Experimental determination via distillation at atmospheric pressure is often
impractical for complex organic molecules like this, as they may decompose at such high
temperatures. Vacuum distillation is a viable alternative to purify the compound at lower
temperatures, but a boiling point under vacuum would need to be extrapolated to atmospheric
pressure using a nomograph, introducing potential error.

Density

As of this guide's publication, experimentally determined density values for N-(4-Chloro-2-
methylphenyl)acetamide are not readily available in the literature. While rough estimates for
related isomers exist, they should not be used for precise calculations.[4][5] Experimental
determination is necessary for applications requiring accurate density data, such as reaction
modeling or formulation development.

Solubility Profile

The solubility of a compound is a key parameter in drug development, reaction solvent
selection, and purification processes like crystallization. The structure of N-(4-Chloro-2-
methylphenyl)acetamide suggests it has limited solubility in water due to the hydrophobic
nature of the chloro-methylphenyl group, but good solubility in common organic solvents.[6]

Protocol for Experimental Solubility Determination
(Shake-Flask Method)

This protocol describes a reliable, self-validating method to determine the solubility of N-(4-
Chloro-2-methylphenyl)acetamide in various solvents. The principle relies on allowing a
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suspension of the compound to reach equilibrium in a solvent, followed by quantification of the
dissolved solute in the supernatant.

Step-by-Step Methodology:

o Preparation: Add an excess amount of N-(4-Chloro-2-methylphenyl)acetamide to several
sealed vials, ensuring a visible amount of undissolved solid.

e Solvent Addition: Add a precise volume (e.g., 5.0 mL) of the desired solvent (e.g., water,
ethanol, acetone, dimethyl sulfoxide) to each vial.

o Equilibration: Place the vials in a shaker bath set to a constant temperature (e.g., 25 °C).
Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached. The system's stability is validated by taking measurements at multiple time points
(e.g., 24h and 48h); consistent results confirm equilibrium.

o Phase Separation: Allow the vials to stand undisturbed at the same temperature for at least 2
hours to let the excess solid settle. Alternatively, centrifuge the vials to pellet the solid.

o Sampling: Carefully withdraw a precise aliquot of the clear supernatant.

« Dilution: Dilute the aliquot with a suitable solvent to a concentration that falls within the linear
range of the chosen analytical method.

» Quantification: Analyze the concentration of the diluted sample using a validated analytical
technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection,
against a calibration curve prepared with known standards.

o Calculation: Calculate the original concentration in the supernatant to determine the
solubility, typically expressed in mg/mL or mol/L.
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Caption: Workflow for experimental solubility determination.
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Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the molecular structure and identity of a
compound. The following sections describe the expected spectral features for N-(4-Chloro-2-
methylphenyl)acetamide.

Proton Nuclear Magnetic Resonance (*H NMR)

o Aromatic Protons (Ar-H): Three protons on the phenyl ring are expected to appear in the
range of & 7.0-8.0 ppm. Due to their substitution pattern, they will likely show complex
splitting patterns (doublets and doublet of doublets).

o Amide Proton (N-H): A broad singlet is expected, typically in the range of & 7.5-9.5 ppm,
depending on the solvent and concentration.

o Methyl Protons (Ar-CHs): A singlet corresponding to the three protons of the methyl group on
the aromatic ring, expected around & 2.2-2.4 ppm.

o Acetyl Protons (-COCHSs): A sharp singlet for the three protons of the acetyl group, expected
around 6 2.0-2.2 ppm.

Carbon-13 Nuclear Magnetic Resonance (**C NMR)

e Carbonyl Carbon (C=0): A peak in the downfield region, typically & 168-172 ppm.

o Aromatic Carbons (Ar-C): Six distinct peaks are expected between & 110-145 ppm. The
carbons attached to the nitrogen, chlorine, and methyl groups will have characteristic shifts.

o Methyl Carbons (-CHs): Two peaks in the upfield region, typically & 15-25 ppm.

Infrared (IR) Spectroscopy

» N-H Stretch: A moderate to sharp absorption band around 3250-3300 cm~1.
e Aromatic C-H Stretch: Peaks just above 3000 cm™1.
o Aliphatic C-H Stretch: Peaks just below 3000 cm~1.

e C=0 Stretch (Amide | band): A strong, sharp absorption band around 1660-1680 cm™1.
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e N-H Bend (Amide Il band): A peak around 1530-1550 cm™1.
e Aromatic C=C Stretch: Medium intensity peaks in the 1450-1600 cm~1 region.

o C-CI Stretch: A peak in the fingerprint region, typically 700-800 cm~1.

Mass Spectrometry (MS)

In electron ionization (EI) mass spectrometry, the molecular ion peak [M]* would be expected
at m/z 183. An isotopic peak [M+2]* at m/z 185 with approximately one-third the intensity of the
[M]* peak would be characteristic, confirming the presence of a single chlorine atom. Common
fragmentation patterns would likely involve the loss of the acetyl group or cleavage of the
amide bond.
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Caption: Workflow for spectroscopic identity confirmation.

Material Handling and Safety

Proper handling of N-(4-Chloro-2-methylphenyl)acetamide is essential to ensure laboratory
safety. According to the Safety Data Sheet (SDS), the compound is classified as hazardous.[2]

o Hazards: Causes skin irritation and serious eye irritation. May cause respiratory irritation.[2]
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e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[2]

» Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid
breathing dust. Wash hands thoroughly after handling.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Synthesis and Purity Considerations

N-(4-Chloro-2-methylphenyl)acetamide is typically synthesized via the acylation of 4-chloro-
2-methylaniline with an acetylating agent like acetic anhydride or acetyl chloride.

Expert Insight: The purity of the final product is highly dependent on the purity of the starting
aniline and the removal of reaction byproducts. Potential impurities could include unreacted
starting material or di-acetylated products. The presence of these impurities can significantly
impact the measured physical properties, particularly the melting point (causing depression and
broadening). Therefore, purification, commonly by recrystallization, is a critical step, and the
physical properties themselves serve as a benchmark for purity assessment.

Conclusion

This technical guide has detailed the essential physical properties of N-(4-Chloro-2-
methylphenyl)acetamide, providing both established data and robust methodologies for their
verification. The compound is a solid with a melting point of 139-140 °C and a high calculated
boiling point. While quantitative solubility and density data are sparse, this guide provides the
experimental framework necessary for their determination. The expected spectroscopic
fingerprints from NMR, IR, and MS analyses serve as a reliable basis for structural
confirmation. By integrating established data with detailed experimental protocols, this guide
equips researchers and drug development professionals with the necessary knowledge for the
confident use and characterization of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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